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Compound of Interest

Compound Name: Metapristone

Cat. No.: B024121 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Metapristone, an active metabolite of Mifepristone. Adherence

to these procedures is critical to mitigate risks and ensure proper disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Metapristone, a multi-layered approach to safety, incorporating engineering

controls and personal protective equipment, is essential. The following table summarizes the

recommended PPE and safety measures.
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Control Type Equipment/Procedure Purpose

Engineering Controls Chemical Fume Hood

To minimize inhalation

exposure by containing

aerosols and dust. Work

should be conducted under a

hood.

Designated Work Area

To contain potential

contamination and clearly

demarcate the handling area.

Hand Protection Double Chemotherapy Gloves

To provide maximum

protection against skin contact.

Gloves must be inspected

before use and disposed of as

contaminated waste.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from splashes

or dust. Conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166 is

recommended.[1]

Skin and Body Protection Lab Coat or Impervious Gown
To prevent contamination of

personal clothing.[2]

Respiratory Protection NIOSH-certified Respirator

Required if working outside a

fume hood or if there is a risk

of aerosolization. The type of

respirator should be based on

a risk assessment.[2][3]

Hazard Identification and First Aid
Metapristone is an active metabolite of Mifepristone, which is classified as a hazardous drug.

[4][5] Potential hazards include reproductive toxicity, and it may be harmful if swallowed,
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inhaled, or in contact with skin.[5] It can also cause serious eye irritation and skin irritation.[5]

First Aid Procedures:

After skin contact: Immediately wash with soap and water and rinse thoroughly.[5]

After eye contact: Rinse opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[5]

If swallowed: Immediately call a doctor.[5]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

Operational Plan for Handling Metapristone
A clear and logical workflow is crucial for the safe handling of Metapristone from receipt to

disposal.
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Workflow for Handling Metapristone
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Caption: A logical workflow for the safe handling of Metapristone.
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Disposal Plan
Proper disposal of Metapristone and associated waste is critical to prevent environmental

contamination and exposure to others. All waste must be handled as hazardous.

Unused Metapristone: Dispose of as hazardous chemical waste in a designated, labeled

container.[6][7]

Contaminated Materials: All disposable items that have come into contact with

Metapristone, such as gloves, absorbent pads, and pipette tips, must be disposed of in a

designated hazardous waste container.[6]

Liquid Waste: Collect all liquid waste containing Metapristone in a sealed, properly labeled

hazardous waste container.

Empty Containers: Empty containers may still contain residual product and should be

disposed of as hazardous waste.[2]

Waste Segregation: Do not mix Metapristone waste with other laboratory waste streams.[6]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on hazardous waste disposal.[6] Community-based drug "take-back" programs are

the best option for disposal if available.[8] Otherwise, follow institutional procedures for

hazardous waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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